Cas no 1805454-96-9 (6-(Difluoromethyl)-2-hydroxy-4-iodo-3-methoxypyridine)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-4-iodo-3-methoxypyridine
• CAS No: 1805454-96-9
• MF: C₇H₆F₂INO₂
• MW: 301.029321193695
• CID: 4886230
• Update Time: 2025-11-07

6-(Difluoromethyl)-2-hydroxy-4-iodo-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-4-iodo-3-methoxypyridine

• Inchi： 1S/C7H6F2INO2/c1-13-5-3(10)2-4(6(8)9)11-7(5)12/h2,6H,1H3,(H,11,12)
• InChI Key： MTYOKKWSBMQWMN-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)NC(C=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3

Additional information on 6-(Difluoromethyl)-2-hydroxy-4-iodo-3-methoxypyridine

Recent Advances in the Study of 6-(Difluoromethyl)-2-hydroxy-4-iodo-3-methoxypyridine (CAS: 1805454-96-9)

In recent years, the compound 6-(Difluoromethyl)-2-hydroxy-4-iodo-3-methoxypyridine (CAS: 1805454-96-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and iodo substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and radiopharmaceuticals. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 6-(Difluoromethyl)-2-hydroxy-4-iodo-3-methoxypyridine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination strategies to achieve high selectivity and efficiency. These methodological advancements have facilitated the production of this compound on a larger scale, enabling further exploration of its pharmacological properties. Notably, the presence of the iodine atom in the 4-position has made this compound a valuable precursor for radiolabeling, opening new avenues for diagnostic imaging and targeted therapy.

Recent in vitro and in vivo studies have shed light on the biological activity of 6-(Difluoromethyl)-2-hydroxy-4-iodo-3-methoxypyridine. The compound has demonstrated potent inhibitory effects against several key enzymes involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively target kinases such as JAK2 and EGFR, which are critical in the progression of various cancers. Additionally, its difluoromethyl group has been found to enhance metabolic stability, thereby improving its pharmacokinetic profile. These findings suggest that this compound could serve as a lead structure for the development of next-generation therapeutics.

One of the most exciting developments in the study of 6-(Difluoromethyl)-2-hydroxy-4-iodo-3-methoxypyridine is its application in radiopharmaceuticals. The iodine-125 labeled derivative of this compound has been investigated for its potential use in single-photon emission computed tomography (SPECT) imaging. Preliminary results indicate high target specificity and favorable biodistribution, making it a promising candidate for the diagnosis and monitoring of diseases such as thyroid cancer and neurodegenerative disorders. Further studies are underway to optimize the radiolabeling process and evaluate its clinical efficacy.

Despite these promising advancements, challenges remain in the development and application of 6-(Difluoromethyl)-2-hydroxy-4-iodo-3-methoxypyridine. Issues such as solubility, toxicity, and scalability need to be addressed to fully realize its therapeutic potential. Future research directions may include the exploration of prodrug strategies, formulation optimization, and combination therapies to enhance its efficacy and safety. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and translate these findings into clinical practice.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-4-iodo-3-methoxypyridine (CAS: 1805454-96-9) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. Continued research and innovation in this area hold the potential to unlock new therapeutic opportunities and improve patient outcomes in a variety of disease contexts.